molecular formula C9H9NO B8438329 6,7-Dihydro-5H-cyclopenta[c]pyridine-3-carbaldehyde

6,7-Dihydro-5H-cyclopenta[c]pyridine-3-carbaldehyde

Cat. No. B8438329
M. Wt: 147.17 g/mol
InChI Key: BJXWZFNCJNMVRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7-Dihydro-5H-cyclopenta[c]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C9H9NO and its molecular weight is 147.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9NO

Molecular Weight

147.17 g/mol

IUPAC Name

6,7-dihydro-5H-cyclopenta[c]pyridine-3-carbaldehyde

InChI

InChI=1S/C9H9NO/c11-6-9-4-7-2-1-3-8(7)5-10-9/h4-6H,1-3H2

InChI Key

BJXWZFNCJNMVRB-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC(=NC=C2C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6,7-dihydro-5H-cyclopenta[c]pyridin-3-ylmethanol (189 mg, 1.267 mmol) in DCM (10 ml) at rt under argon was treated with manganese dioxide (1.101 g, 12.67 mmol) and then stirred at rt for 2 h, filtered through a thin pad of Kieselguhr, eluting with DCM (40 ml), the organic extracts were evaporated to give the crude product as a brown oil (110 mg, 59%).
Name
6,7-dihydro-5H-cyclopenta[c]pyridin-3-ylmethanol
Quantity
189 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.101 g
Type
catalyst
Reaction Step One
Yield
59%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.